1. Home
  2. Product
  3. Main Products
  4. 5-Amino-N-(1,3-benzodioxol-5-ylmethyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
5-Amino-N-(1,3-benzodioxol-5-ylmethyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide 5-Amino-N-(1,3-benzodioxol-5-ylmethyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Brand Name: Vulcanchem
CAS No.: 728888-53-7
VCID: VC0461432
InChI: InChI=1S/C21H20N4O3S/c22-17-13-8-14-18(12-3-5-25(14)6-4-12)24-21(13)29-19(17)20(26)23-9-11-1-2-15-16(7-11)28-10-27-15/h1-2,7-8,12H,3-6,9-10,22H2,(H,23,26)
SMILES: C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NCC5=CC6=C(C=C5)OCO6)N
Molecular Formula: C21H20N4O3S
Molecular Weight: 408.5g/mol

5-Amino-N-(1,3-benzodioxol-5-ylmethyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide

CAS No.: 728888-53-7

Main Products

VCID: VC0461432

Molecular Formula: C21H20N4O3S

Molecular Weight: 408.5g/mol

5-Amino-N-(1,3-benzodioxol-5-ylmethyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide - 728888-53-7

CAS No. 728888-53-7
Product Name 5-Amino-N-(1,3-benzodioxol-5-ylmethyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Molecular Formula C21H20N4O3S
Molecular Weight 408.5g/mol
IUPAC Name 5-amino-N-(1,3-benzodioxol-5-ylmethyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Standard InChI InChI=1S/C21H20N4O3S/c22-17-13-8-14-18(12-3-5-25(14)6-4-12)24-21(13)29-19(17)20(26)23-9-11-1-2-15-16(7-11)28-10-27-15/h1-2,7-8,12H,3-6,9-10,22H2,(H,23,26)
Standard InChIKey MZQCEGHHWRLIIN-UHFFFAOYSA-N
SMILES C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NCC5=CC6=C(C=C5)OCO6)N
Canonical SMILES C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NCC5=CC6=C(C=C5)OCO6)N
PubChem Compound 4892547
Last Modified Nov 13 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19